Cas no 94291-98-2 (stearic acid, compound with ()-α-methylphenethylamine (1:1))
94291-98-2 structure
Product Name:stearic acid, compound with ()-α-methylphenethylamine (1:1)
CAS No:94291-98-2
MF:C27H49NO2
MW:419.683468580246
CID:1987131
PubChem ID:49806547
Update Time:2025-04-21
stearic acid, compound with ()-α-methylphenethylamine (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Stearic acid, compound with (1)-alpha-methylphenethylamine (1:1)
- octadecanoic acid,1-phenylpropan-2-amine
- STEARIC ACID (1)-Α-METHYLPHENETHYLAMINE COMPLEX
- stearic acid, compound with ()-α
- -methylphenethylamine (1:1)
- EINECS 304-926-9
- 94291-98-2
- DTXSID20915708
- Octadecanoic acid--1-phenylpropan-2-amine (1/1)
- stearic acid, compound with ()-α-methylphenethylamine (1:1)
-
- Inchi: 1S/C18H36O2.C9H13N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;1-8(10)7-9-5-3-2-4-6-9/h2-17H2,1H3,(H,19,20);2-6,8H,7,10H2,1H3
- InChI Key: JMPMLONVMBUCPX-UHFFFAOYSA-N
- SMILES: OC(CCCCCCCCCCCCCCCCC)=O.NC(C)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 419.376
- Monoisotopic Mass: 419.376
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 30
- Rotatable Bond Count: 18
- Complexity: 286
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3A^2
stearic acid, compound with ()-α-methylphenethylamine (1:1) Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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